molecular formula C16H18O4Te2 B8710495 Bis(3,4-dimethoxyphenyl)ditelluride

Bis(3,4-dimethoxyphenyl)ditelluride

Cat. No. B8710495
M. Wt: 529.5 g/mol
InChI Key: KYHNPOFQTRBKCI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Bis(3,4-dimethoxyphenyl)ditelluride is a useful research compound. Its molecular formula is C16H18O4Te2 and its molecular weight is 529.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Bis(3,4-dimethoxyphenyl)ditelluride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Bis(3,4-dimethoxyphenyl)ditelluride including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C16H18O4Te2

Molecular Weight

529.5 g/mol

IUPAC Name

4-[(3,4-dimethoxyphenyl)ditellanyl]-1,2-dimethoxybenzene

InChI

InChI=1S/C16H18O4Te2/c1-17-13-7-5-11(9-15(13)19-3)21-22-12-6-8-14(18-2)16(10-12)20-4/h5-10H,1-4H3

InChI Key

KYHNPOFQTRBKCI-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1)[Te][Te]C2=CC(=C(C=C2)OC)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,4-Dimethoxyphenyltellurium trichloride (37.2 g=0.1 mole) was dissolved in absolute ethanol (500 ml), and the slightly turbid solution was filtered. To the rapidly stirred solution was added, at room temperature, 50% aqueous hypophosphorous acid (30 ml, ≃0.3 mole) as rapidly as possible. There was a brief appearance of a brown solution color, before the entire solution set to a mass of black fibrous crystals. The product was collected after 15 minutes by filtration using rubber dam to compact the highly solvated crystal mass. The product was washed with water and then air dried to yield 25.2 g, 95% of theory, black fibrous crystals, m.p. 134°-136° C. Recrystallization from isopropanol raised the m.p. to 136°-139° C. C, H and Te elemental analyses were in agreement with the structural formula.
Quantity
37.2 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
30 mL
Type
reactant
Reaction Step Two

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